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Compound of Interest

Compound Name: T100-Mut

Cat. No.: B12379129

For Researchers, Scientists, and Drug Development Professionals

Introduction

The T100-Mut peptide is a cell-permeable molecule designed to modulate pain signaling
pathways. Derived from the C-terminal sequence of the Tmem100-3Q mutant protein, T100-
Mut enhances the association between the transient receptor potential cation channel
subfamily A member 1 (TRPA1) and subfamily V member 1 (TRPV1).[1][2] This interaction
leads to a potent inhibition of TRPAl-mediated activity, making T100-Mut a promising
candidate for pain research and therapeutic development.[1][2] To facilitate its use in cellular
and in vivo models, the N-terminus of the T100-Mut peptide is conjugated to a myristoylated
group, enhancing its ability to penetrate the plasma membrane.[3]

These application notes provide detailed protocols for the proper reconstitution and storage of
the lyophilized T100-Mut peptide to ensure its stability and biological activity for experimental
use.

T100-Mut Peptide Specifications
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Characteristic

Description

Amino Acid Sequence

Myristoyl-Trp-Lys-Val-Arg-GIn-Arg-Asn-Lys-Lys-
Val-GIn-GIn-GIn-Glu-Ser-GIn-Thr-Ala-Leu-Val-
Val-Asn-GIn-Arg-Cys-Leu-Phe-Ala-OH

Molecular Formula

C161H271N49042S

Molecular Weight 3597.23 g/mol
Purity >95%
Form Lyophilized Powder

Storage (Lyophilized)

-20°C or -80°C

Reconstitution of Lyophilized T100-Mut Peptide

Proper reconstitution of the lyophilized T100-Mut peptide is critical for maintaining its structural

integrity and biological function. Due to its myristoylated nature and the presence of

hydrophobic and charged residues, careful selection of a solvent is necessary.

Recommended Solvents:

» Sterile, distilled water (dH20): Suitable for creating aqueous stock solutions.

o Dimethyl sulfoxide (DMSO): Recommended for peptides with low aqueous solubility.[4][5]
However, the final concentration of DMSO in cell-based assays should be kept low (typically

<0.5%) to avoid cytotoxicity.

» Sterile Phosphate-Buffered Saline (PBS) at pH 7.2-7.4: Can be used if the peptide is
intended for direct use in physiological assays.

Reconstitution Protocol:

» Equilibration: Before opening, allow the vial of lyophilized T100-Mut peptide to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial, which can compromise the stability of the peptide.
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o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

e Solvent Addition: Using a sterile pipette tip, slowly add the desired volume of the chosen
solvent to the vial. To avoid foaming and potential denaturation, gently run the solvent down
the side of the vial.

» Dissolution: Gently swirl or vortex the vial at a low speed until the peptide is completely
dissolved.[6] Visually inspect the solution to ensure it is clear and free of particulates. If
solubility is an issue, sonication in a water bath for short intervals may aid dissolution.

o Concentration: For a 1 mg vial of T100-Mut peptide, adding 1 mL of solvent will resultin a 1
mg/mL stock solution.

Storage of T100-Mut Peptide

The stability of the T100-Mut peptide is dependent on its form (lyophilized or reconstituted) and
storage conditions.

Lyophilized Peptide Storage:

Lyophilized peptides are significantly more stable than their reconstituted counterparts.[7]

Storage Temperature Duration Notes

Recommended for long-term

-20°C Up to 24 months

storage.[8]

Ideal for archival purposes.[7]
-80°C Several years

[9]

Suitable for short-term storage.
4°C Weeks to months

[°]

Acceptable for shipping and
Room Temperature Days to weeks

brief periods.[9][10]

Best Practices for Storing Lyophilized T100-Mut:
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o Store in a tightly sealed vial in a desiccated environment to protect from moisture.
e Protect from direct light.

» Avoid frequent temperature fluctuations.

Reconstituted Peptide Storage:

Once reconstituted, the T100-Mut peptide is more susceptible to degradation.

Storage Temperature Duration Notes

Recommended for short to

-20°C Up to 1 month )
medium-term storage.
Preferred for longer-term
-80°C Up to 6 months ]
storage of stock solutions.
For immediate use; avoid
4°C 1-2 weeks prolonged storage at this

temperature.

Best Practices for Storing Reconstituted T100-Mut:

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into single-use volumes.

e pH: For agueous solutions, maintaining a pH between 5 and 7 can enhance stability.

e Solvent Choice: Peptides dissolved in DMSO are generally more stable when frozen
compared to agueous solutions.

Experimental Protocols
Solubility Test Protocol:

» Before reconstituting the entire sample, it is prudent to test the solubility of a small aliquot of
the T100-Mut peptide.
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Prepare small, separate volumes of different potential solvents (e.g., sterile dH20, DMSO,
PBS).

Add a small, known amount of the lyophilized peptide to each solvent.

Gently mix and observe the dissolution. A clear solution indicates good solubility.

Based on the results, select the most appropriate solvent for reconstituting the main stock.

Stability Assay Protocol (General):

While specific stability data for T100-Mut is not readily available, a general protocol to assess
its stability in a chosen solvent can be performed.

Reconstitute the T100-Mut peptide in the desired solvent to a known concentration.
 Aliquot the solution into multiple sterile tubes.
o Store the aliquots at the desired temperatures (e.g., 4°C, -20°C, and -80°C).

e At various time points (e.g., 1 day, 1 week, 1 month, 3 months), retrieve an aliquot from each
storage temperature.

» Analyze the integrity of the peptide using High-Performance Liquid Chromatography (HPLC)
to assess for degradation products.

« If a functional assay is available (e.g., a cell-based assay measuring TRPAL activity), test the
bioactivity of the stored peptide aliquots and compare it to a freshly prepared solution.

Visualizations
Signaling Pathway of Tmem100 and T100-Mut
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Caption: Tmem100 and T100-Mut regulation of the TRPA1-TRPV1 complex.

Experimental Workflow for T100-Mut Reconstitution and

Use
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Caption: Workflow for the reconstitution and storage of T100-Mut peptide.
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Disclaimer

These protocols and application notes are intended for research use only by qualified
professionals. The information provided is based on general best practices for peptide handling
and available data for the T100-Mut peptide. It is recommended that users perform their own
validation experiments to determine the optimal conditions for their specific applications.
Always handle peptides and solvents in a sterile environment to prevent contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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